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Compound of Interest

Compound Name: Crotonic anhydride

Cat. No.: B7771178

An In-depth Technical Guide to Crotonic Anhydride for Researchers and Scientists

Introduction

Crotonic anhydride, systematically known as 2-butenoic anhydride, is a significant reagent in
organic synthesis, valued for its role as a versatile intermediate.[1] With the chemical formula
(CHsCH=CHCO)20, it is a reactive compound utilized in the production of a variety of more
complex molecules, including esters and amides.[1] This guide provides a comprehensive
overview of crotonic anhydride, covering its chemical identity, physicochemical properties,
synthesis protocols, key reactions, and safety considerations, tailored for professionals in
research, drug development, and chemical manufacturing.

Chemical Identity and Molecular Structure

Crotonic anhydride is commercially available primarily as a mixture of cis and trans isomers.
The CAS Number for this mixture is 623-68-7.[2] A product that is predominantly the trans
isomer is also available under CAS Number 78957-07-0.[3]

The molecular structure of crotonic anhydride features two crotonyl groups linked by an
anhydride functional group. The presence of the a,3-unsaturated carbonyl system makes it a
reactive and useful building block in synthetic chemistry.

Molecular Formula: CsH1003[4][5] Molecular Weight: 154.16 g/mol [3] IUPAC Name: [(E)-but-2-
enoyl] (E)-but-2-enoate[5] SMILES: O(C(=0)\C=C\C)C(=0O)\C=C\C InChl Key:
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Table 1: Chemical Identifiers for Crotonic Anhydride

Identifier Value Reference
623-68-7 (cisltrans

CAS Number . [2]
mixture)
78957-07-0 (predominantly 3]
trans)

EC Number 210-807-1

MDL Number MFCDO00009286

Physicochemical Properties

Crotonic anhydride is a colorless to pale yellow liquid at room temperature, characterized by

a sharp, acrid odor.[6] Its physical and chemical properties are summarized below.

Table 2: Physicochemical Properties of Crotonic Anhydride

Property Value Conditions Reference
Appearance Colorlefs t-o pale Room Temperature [6]
yellow liquid
Boiling Point 250 °C [2]
Melting Point -20 °C
Density 1.04 g/cm3 20 °C [2]
Flash Point 113 °C [2]
Autoignition Temp. 290 °C
Vapor Pressure 1 hPa 25°C
| Refractive Index| 1.473 | 20 °C [[4][7] |
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Synthesis of Crotonic Anhydride

The primary method for synthesizing crotonic anhydride is through the dehydration of crotonic
acid.[6] Several experimental protocols have been developed to achieve this transformation,
often employing another acid anhydride, such as acetic anhydride, as a dehydrating agent.[8]

Experimental Protocol 1: Dehydration using Acetic
Anhydride

This method involves heating crotonic acid with acetic anhydride, which serves as both a
reactant and a dehydrating agent. The acetic acid formed as a byproduct is continuously
removed to drive the reaction to completion.[9]

Materials:

Crotonic acid

Acetic anhydride

Polymerization inhibitor (e.g., hydroquinone)

Heptane or methylcyclohexane (for azeotropic removal)

Reaction flask with a distillation head and condenser

Procedure:

Combine crotonic acid and a catalytic amount of a polymerization inhibitor, such as
hydroquinone, in a reaction flask.

Add acetic anhydride to the mixture.

Heat the mixture to a temperature below 100 °C.[9]

Continuously remove the acetic acid byproduct. This can be achieved by:

o Performing the reaction under reduced pressure (e.g., 100 mm Hg) to allow the acetic acid
to boil off below 100 °C.[9]
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o Adding an inert solvent like heptane to form an azeotrope with acetic acid, which is then
distilled off.[9]

» After the reaction is complete, the remaining mixture is purified, typically by fractional
distillation, to isolate the crotonic anhydride.

Experimental Protocol 2: Continuous Production Method

A patented industrial method describes the continuous production of crotonic anhydride by
reacting crotonic acid with acetic or propionic anhydride in the vapor phase.[10]

Materials:

Crotonic acid

Acetic anhydride or propionic anhydride

Inert organic diluent (e.g., benzene, toluene)

Fractionating column

Procedure:

Heat acetic or propionic anhydride to its boiling point in the base of a fractionating column.

» Continuously introduce a preheated mixture of crotonic acid and an inert diluent (e.g.,
toluene) into the column filled with the anhydride vapors. The introduction point is typically
between 1/4 and 1/2 the length of the column from the base.[10]

e The reaction forms acetic acid (or propionic acid), which is removed from the top of the
column as an azeotropic mixture with the diluent.[10]

e The liquid residue at the base of the column, containing crotonic anhydride, unreacted
crotonic acid, and unreacted acetic/propionic anhydride, is continuously withdrawn.[10]

e This mixture is then subjected to fractional distillation to separate the crotonic anhydride.
The unreacted starting materials are recycled back into the process.[10]
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Applications in Organic Synthesis

Crotonic anhydride is a key intermediate in various chemical transformations, primarily
serving as an efficient acylating agent. Its applications are widespread, from the synthesis of
polymers and resins in material science to its role as a crucial building block for Active
Pharmaceutical Ingredients (APIs).[1]

Key Reactions

 Alcoholysis (Esterification): Reacts with alcohols to form crotonate esters and a carboxylic
acid byproduct. This reaction is often performed in the presence of a base to neutralize the
acid.[11]

o Aminolysis (Amidation): Reacts with ammonia, primary, or secondary amines to yield N-
substituted crotonamides. Two equivalents of the amine are typically required, as one
equivalent is consumed to neutralize the carboxylic acid byproduct.[11]

o Friedel-Crafts Acylation: Can be used in Friedel-Crafts reactions with aromatic compounds,
although the corresponding acyl chloride is often more reactive.

Below is a diagram illustrating the central role of crotonic anhydride in synthetic pathways.

Alcoholysis Crotonate Ester

Alcohol (R-OH) *
Crotonic Anhydride
. +
Amine (R"2NH)

Crotonic Acid

Crotonamide (Byproduct)

| PRp——— T _____________________________________

Figure 1: Synthetic Utility of Crotonic Anhydride

Click to download full resolution via product page

Caption: Synthetic pathways involving crotonic anhydride.

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of crotonic
anhydride. Key data from various techniques are summarized below.

Table 3: Spectroscopic Data for Crotonic Anhydride

Key Features and
Technique Chemical Shifts (8) / Reference
Wavenumbers (cm~?)

Protons on the carbon
adjacent to the carbonyl

1H NMR group (a-protons) typically [12]
resonate in the 2.0-3.0 ppm
region.

Data available for crotonic
13C NMR . [13]
anhydride.

Two characteristic C=0
stretching bands for the
anhydride group, typicall

IR Spectroscopy Y IToHP, YPIEETY [12]
around 1820-1800 cm~* and
1760-1740 cm~1, Conjugation

can lower these frequencies.

| Mass Spec. | GC-MS data is available for crotonic anhydride. |[5] |

Safety and Handling

Crotonic anhydride is a corrosive and hazardous substance that requires careful handling.[14]
It causes severe skin burns and eye damage.[2][15]

Hazard Information:

o Hazard Statements: H314 (Causes severe skin burns and eye damage), H400 (Very toxic to
aquatic life).[2][16]

» Signal Word: Danger.
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Handling and Storage:

e Precautions: Avoid contact with skin, eyes, and clothing. Use only with adequate ventilation
and wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a face shield.[17] Wash hands thoroughly after handling.[17]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[18] It
should be kept away from incompatible substances such as strong oxidizing agents, bases,
and moisture.[14] The recommended storage temperature is between 2-30°C.

« In case of spill: Absorb with dry earth, sand, or other non-combustible material. Do not use
water.[14]

The general workflow for handling a hazardous chemical like crotonic anhydride in a research

Start: Chemical Request

Assess Hazards
(Review SDS)

setting is outlined below.

Select & Don PPE
(Gloves, Goggles, Lab Coat)

Handle in Fume Hood

Store Properly Dispose of Waste
(Cool, Dry, Ventilated) (Follow Regulations)

~.‘

@contaminate & Doff PPE

Figure 2: Safe Handling Workflow
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Click to download full resolution via product page

Caption: General workflow for safely handling crotonic anhydride.

Conclusion

Crotonic anhydride is a valuable and reactive intermediate in organic synthesis. Its ability to
act as an acylating agent makes it indispensable for the synthesis of various esters, amides,
and other derivatives that find applications in pharmaceuticals, materials, and cosmetics.[1][4]
[19] A thorough understanding of its properties, synthesis, and safe handling procedures is
essential for its effective and secure utilization in a laboratory or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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